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Compound of Interest

Compound Name: Surinamine

Cat. No.: B554848 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Surinamine (N-Methyl-L-tyrosine), a compound utilized by researchers, scientists, and drug

development professionals. Adherence to these guidelines is essential for maintaining

laboratory safety and environmental compliance.

Surinamine Safety and Hazard Information
Before handling or disposing of Surinamine, it is vital to be aware of its chemical and physical

properties, as well as its associated hazards. This information is summarized in the table

below.

Property Value Source

Chemical Formula C₁₀H₁₃NO₃ PubChem[1]

Molar Mass 195.21 g/mol PubChem[1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

PubChem[1]

GHS Precautionary

Statements

P264, P280, P302+P352,

P305+P351+P338,

P332+P313, P337+P313

PubChem[1]
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Note: This data is based on aggregated GHS information.[1] Always consult the specific Safety

Data Sheet (SDS) provided by the manufacturer for the most accurate and complete

information.

Step-by-Step Disposal Protocol for Surinamine
As specific disposal instructions for Surinamine are not readily available, the following

procedure is based on general best practices for the disposal of non-acutely toxic, irritating

laboratory chemicals. Always consult with your institution's Environmental Health and Safety

(EHS) office and adhere to all local, state, and federal regulations.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Waste Classification and Segregation
Identify the Waste Stream: Surinamine waste should be classified as non-hazardous

chemical waste unless it is mixed with other hazardous materials.

Segregate: Do not mix Surinamine waste with other waste streams such as solvents,

corrosives, or reactive chemicals.

Preparing for Disposal
Solid Waste:

Collect unused or waste Surinamine powder in a clearly labeled, sealed container.

The container should be made of a material compatible with the chemical.

Aqueous Solutions:
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Aqueous solutions of Surinamine should not be disposed of down the drain unless

expressly permitted by your local EHS office.

Collect aqueous waste in a designated, sealed, and clearly labeled container.

Labeling and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" (or as

required by your institution), the full chemical name ("Surinamine" or "N-Methyl-L-tyrosine"),

and the approximate quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's hazardous waste management personnel.

Disposal
Collection: Arrange for the collection of the chemical waste through your institution's EHS

department or a licensed chemical waste disposal contractor.

Documentation: Complete all necessary waste disposal forms as required by your institution.

Experimental Workflow: Surinamine Disposal
The following diagram illustrates the logical steps for the proper disposal of Surinamine waste

in a laboratory setting.
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Start: Surinamine Waste Generated

1. Don Personal Protective
Equipment (PPE)

2. Classify Waste
(Solid vs. Aqueous)

3a. Collect Solid Waste in
Sealed, Labeled Container

Solid

3b. Collect Aqueous Waste in
Sealed, Labeled Container

Aqueous

4. Store in Designated
Satellite Accumulation Area

5. Arrange for Professional
Waste Collection

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Surinamine waste.
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This guide is intended to provide essential information to ensure the safe handling and disposal

of Surinamine. By following these procedures, you contribute to a safer laboratory

environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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